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This technical guide provides an in-depth overview of the geological conditions of the

Narashino area in Chiba Prefecture, Japan. The region's geology is primarily characterized by

the Shimōsa Plateau and coastal reclaimed land, each presenting distinct soil compositions

and geological structures. This document synthesizes available data from geological surveys,

with a particular focus on quantitative soil properties and the methodologies employed in their

assessment. The information presented herein is intended to serve as a foundational resource

for research and development activities where ground stability and composition are critical

factors.

Geological Overview
The geology of the Narashino area is broadly divided into two main categories: the inland

Shimōsa Plateau and the coastal reclaimed land adjacent to Tokyo Bay.[1]

Shimōsa Plateau: This inland region is situated on the Shimōsa Group, a geological

formation from the Tertiary and Pleistocene periods.[2] The Shimōsa Group is composed of

the Jizodo, Yabu, and Narita formations, which primarily consist of sedimentary layers of

loose sand, clay silt, and pebbly-sand.[2] Overlying these formations are more recent, fertile

layers of volcanic ash.[2]

Reclaimed Land: The coastal area of Narashino, particularly south of Route 14, is

predominantly artificially reclaimed land.[3] This area was developed in two main periods:
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1964-1966 and 1971-1977.[3] The reclaimed soil layer is typically 2 to 4 meters thick, with a

groundwater level of 1 to 3 meters from the surface.[3] Beneath this fill, there is often a loose

alluvial soil layer.[3] These man-made strata were significantly impacted by soil liquefaction

during the 2011 Great East Japan Earthquake due to their high water content.[1]

A comprehensive understanding of the subsurface geology is available through the "Urban

Geological Map of the Northern Area of Chiba Prefecture," published by the Geological Survey

of Japan (GSJ), AIST.[4][5][6] This resource provides detailed 3D visualizations of the

Quaternary coastal and fluvial sediments, as well as the artificial landfill soil.[4]

Subsurface Soil Characteristics
The soil properties in the Narashino area vary significantly between the reclaimed coastal

region and the inland plateau. The following tables summarize quantitative data obtained from

boring logs in the reclaimed areas.

Table 2.1: Representative Soil Profile - Reclaimed Land
(Akanehama District)

Depth (m) Soil Type SPT N-value Remarks

0 - 6.0 Sand Fill < 10

High liquefaction

potential.

Groundwater level at

approx. 2.0m.

6.0 - Alluvial Sand < 10

Loose alluvial soil

layer underlying the

sand fill.

Data synthesized from the "Preliminary Report on Disasters Observed in Narashino City due to

Liquefaction During Erthquake Great East Japan Earthquake."[3]

Table 2.2: General Soil Characteristics - Non-Reclaimed
Area Foundation Soils
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Depth (m) Soil Type SPT N-value Remarks

0 - 5.0 Soft Cohesive Soils -

Not typically

liquefiable but prone

to deformation.

> 5.0 Alluvial Sand Layer ~ 20

Non-liquefiable, may

transfer strong ground

motion.

Data synthesized from the "Preliminary Report on Disasters Observed in Narashino City due to

Liquefaction During Erthquake Great East Japan Earthquake."

Experimental Protocols
The geological data for the Narashino area is primarily derived from boring surveys, including

soil sampling and Standard Penetration Tests (SPT). These investigations are conducted in

accordance with the standards set by the Japanese Geotechnical Society (JGS) and Japanese

Industrial Standards (JIS).[3][7]

Boring and Soil Sampling
Boring surveys are essential for directly observing subsurface geological layers and collecting

soil samples for laboratory testing.

Procedure:

A borehole is advanced to the desired depth.

For undisturbed soil samples, specialized samplers are used, such as the thin-walled tube

sampler with a fixed piston (JGS 1221) or rotary double-tube and triple-tube samplers

(JGS 1222, JGS 1223).[7]

The sampler is carefully pushed or driven into the soil at the bottom of the borehole.

The sampler is withdrawn, and the soil sample is extruded and prepared for transportation

to the laboratory.
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Samples are sealed to maintain their in-situ moisture content and prevent disturbance

during transport.

Standard Penetration Test (SPT)
The SPT is a dynamic penetration test performed in a borehole to assess the relative density of

soils and obtain a disturbed soil sample. The procedure is standardized by JIS A 1219.[5][7]

Apparatus:

A standard split-barrel sampler.

A drive hammer with a mass of 63.5 kg.

A drop height of 75 cm.

Procedure:

The sampler is driven into the soil at the bottom of the borehole over a total distance of 45

cm.

The number of blows required to penetrate each of the three 15 cm intervals is recorded.

The SPT N-value is the sum of the blow counts for the final two 15 cm intervals (i.e., the

penetration from 15 cm to 45 cm).

If the sampler penetrates more than 30 cm under the weight of the hammer alone, the N-

value is recorded as 0.[5]

Visualizations
Geological Cross-Section of Narashino Area
The following diagram illustrates a representative geological cross-section of the Narashino

area, depicting the relationship between the Shimōsa Plateau and the coastal reclaimed land.
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A simplified geological cross-section of the Narashino area.

Standard Penetration Test (SPT) Workflow
The diagram below outlines the key steps involved in conducting a Standard Penetration Test.

Start SPT at desired depth Drive sampler first 15 cm
(Record blow count)

Drive sampler next 15 cm
(Record blow count)

Drive sampler final 15 cm
(Record blow count)

Calculate N-value
(Blows for drive2 + Blows for drive3) End of Test

Click to download full resolution via product page

Workflow for the Standard Penetration Test (JIS A 1219).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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